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Compound of Interest

Compound Name: 2-Bromo-4-hydroxybenzoic acid

Cat. No.: B1284041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-hydroxybenzoic acid,

a key chemical intermediate with applications in pharmaceutical research and development.

This document details its commercial availability, physicochemical properties, and outlines a

potential synthetic pathway.

Commercial Availability
2-Bromo-4-hydroxybenzoic acid (CAS No. 28547-28-6) is readily available from a variety of

chemical suppliers. It is typically offered in research quantities with purities of 95% or higher.

Table 1: Commercial Supplier Information for 2-Bromo-4-hydroxybenzoic Acid

Supplier Purity Available Quantities

Sigma-Aldrich ≥95% Gram quantities

Cenmed Information not specified Inquire for details

BLD Pharm Information not specified Inquire for details

LGC Standards Information not specified Inquire for details

Pricing and bulk availability are generally available upon request from the respective suppliers.

It is recommended to contact them directly for the most current information.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Bromo-4-hydroxybenzoic
acid is essential for its effective use in research and synthesis.

Table 2: Physicochemical Properties of 2-Bromo-4-hydroxybenzoic Acid

Property Value Source

CAS Number 28547-28-6 PubChem

Molecular Formula C₇H₅BrO₃ PubChem

Molecular Weight 217.02 g/mol PubChem

IUPAC Name
2-Bromo-4-hydroxybenzoic

acid
PubChem

Boiling Point 206-208 °C Sigma-Aldrich[1]

Physical Form Solid Sigma-Aldrich[1]

Purity ≥95% Sigma-Aldrich[1]

Storage Temperature Ambient Temperature Sigma-Aldrich[1]

Note: Specific melting point and solubility data for 2-Bromo-4-hydroxybenzoic acid are not

consistently reported and may be confounded with its isomers. Experimental determination is

recommended for precise values.

Synthesis Methodology
While a specific, detailed experimental protocol for the synthesis of 2-Bromo-4-
hydroxybenzoic acid is not readily available in the searched literature, a general approach

can be inferred from the synthesis of related brominated hydroxybenzoic acids. A potential

synthetic route involves the direct bromination of 4-hydroxybenzoic acid. The following is a

generalized, hypothetical protocol based on established chemical principles.

Disclaimer: This is a theoretical protocol and has not been experimentally validated.

Appropriate safety precautions and laboratory procedures should be followed.
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Reaction Scheme:

4-Hydroxybenzoic Acid

BrominationBr₂

Solvent (e.g., Acetic Acid)

2-Bromo-4-hydroxybenzoic Acid

Click to download full resolution via product page

Figure 1: Hypothetical synthesis of 2-Bromo-4-hydroxybenzoic acid.

Experimental Protocol:

Materials:

4-Hydroxybenzoic acid

Bromine

Glacial acetic acid (or other suitable solvent)

Sodium bisulfite solution (for quenching)

Distilled water

Appropriate glassware and stirring apparatus

Fume hood

Procedure:
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Dissolution: Dissolve 4-hydroxybenzoic acid in a suitable solvent, such as glacial acetic acid,

in a reaction vessel equipped with a stirrer.

Bromination: Slowly add a stoichiometric amount of bromine to the solution at a controlled

temperature. The reaction may be exothermic, and cooling may be necessary.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, quench any excess bromine by the dropwise

addition of a sodium bisulfite solution until the characteristic bromine color disappears.

Precipitation and Isolation: Precipitate the crude product by adding the reaction mixture to

cold water. Collect the solid product by filtration.

Purification: Purify the crude 2-Bromo-4-hydroxybenzoic acid by recrystallization from a

suitable solvent or by column chromatography.

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Applications in Research and Drug Development
While specific signaling pathways and in-vitro assays for 2-Bromo-4-hydroxybenzoic acid
were not identified in the conducted search, its structural similarity to other substituted benzoic

acids suggests its potential as a building block in the synthesis of novel pharmaceutical

compounds. Substituted benzoic acids are a common motif in drug discovery and are known to

exhibit a wide range of biological activities.

Further research is warranted to explore the specific biological effects and potential therapeutic

applications of 2-Bromo-4-hydroxybenzoic acid and its derivatives.

Safety Information
It is crucial to handle 2-Bromo-4-hydroxybenzoic acid with appropriate safety precautions.

Table 3: GHS Hazard Information for 2-Bromo-4-hydroxybenzoic Acid
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source: Sigma-Aldrich[1]

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and detailed

safety information before handling this compound. Personal Protective Equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn at all times. All work should be

conducted in a well-ventilated fume hood.

Logical Workflow for Procurement and Use
The following diagram illustrates a logical workflow for researchers and developers from

procurement to experimental use of 2-Bromo-4-hydroxybenzoic acid.
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Figure 2: General workflow for using 2-Bromo-4-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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